1-(2-furoyl)-4-[4-nitro-2-(trifluoromethyl)phenyl]piperazine

• IUPAC Name: furan-2-yl-[4-[4-nitro-2-(trifluoromethyl)phenyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C16H14F3N3O4/c17-16(18,19)12-10-11(22(24)25)3-4-13(12)20-5-7-21(8-6-20)15(23)14-2-1-9-26-14/h1-4,9-10H,5-8H2
• InChI Key: NAGWGJCPKVTFDQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=C(C=C(C=C2)[N+](=O)[O-])C(F)(F)F)C(=O)C3=CC=CO3
• Molecular Formula: C16H14F3N3O4
• Molecular Weight: 369.29 g/mol

Description

1-(2-furoyl)-4-[4-nitro-2-(trifluoromethyl)phenyl]piperazine, also known as FNPP, is a chemical compound with potential applications in scientific research. It is a piperazine derivative and has been studied for its biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 1-(2-furoyl)-4-[4-nitro-2-(trifluoromethyl)phenyl]piperazine is not fully understood, but it is believed to interact with serotonin and dopaminergic receptors in the brain. It may also affect the release and reuptake of neurotransmitters such as serotonin, dopamine, and norepinephrine.
Biochemical and Physiological Effects:
Studies have shown that this compound can modulate the activity of serotonin and dopaminergic receptors in the brain, leading to changes in behavior and mood. It has also been shown to have potential anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

1-(2-furoyl)-4-[4-nitro-2-(trifluoromethyl)phenyl]piperazine has advantages in terms of its potential as a fluorescent probe for imaging biological tissues. However, its potential as a treatment for mental health disorders is still in the early stages of research and requires further investigation. Additionally, the potential side effects and toxicity of this compound need to be further studied.

Future Directions

Future research on 1-(2-furoyl)-4-[4-nitro-2-(trifluoromethyl)phenyl]piperazine could focus on its potential as a treatment for mental health disorders such as depression and anxiety. It could also focus on its potential as a fluorescent probe for imaging biological tissues in vivo. Further studies on the potential side effects and toxicity of this compound are also needed. Additionally, research could focus on the development of new derivatives of this compound with improved properties and potential therapeutic applications.

Scientific Research Applications

1-(2-furoyl)-4-[4-nitro-2-(trifluoromethyl)phenyl]piperazine has been studied for its potential as a serotonin receptor agonist and as a potential treatment for depression and anxiety. It has also been studied for its potential as a dopaminergic receptor antagonist and as a potential treatment for schizophrenia. Additionally, this compound has been studied for its potential as a fluorescent probe for imaging biological tissues.